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Compound of Interest

Compound Name: 1,1-Diphenyl-1-propanol

Cat. No.: B3053186

An In-depth Technical Guide to 1,1-Diphenyl-1-propanol: Chemical Properties and Structure

Introduction

1,1-Diphenyl-1-propanol (CAS No. 5180-33-6) is a tertiary alcohol characterized by the
presence of two phenyl groups and an ethyl group attached to a central carbinol carbon.[1] This
aryl-substituted propanol is a significant building block in organic synthesis.[1] Its utility stems
from its versatile reactivity and the prevalence of its structural motif in various biologically active
molecules.[1] It serves as a crucial precursor for a range of chemical transformations and is
particularly valued in the development of chiral ligands and pharmaceuticals.[1] This document
provides a comprehensive overview of its chemical properties, structure, synthesis, and
reactivity for researchers, scientists, and drug development professionals.

Chemical Structure and Identification

The structural identity of 1,1-Diphenyl-1-propanol is well-defined by various chemical
identifiers.

Caption: 2D Chemical Structure of 1,1-Diphenyl-1-propanol.

Table 1: Chemical Identifiers for 1,1-Diphenyl-1-propanol
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Identifier Value Reference
IUPAC Name 1,1-diphenylpropan-1-ol [2]

CAS Number 5180-33-6 [1][3][4]
Molecular Formula Ci1sH160 [11[3114]

CCC(C1=CC=CC=C1)
SMILES [2]
(C2=CC=CC=C2)0

InChl=1S/C15H160/c1-2-
15(16,13-9-5-3-6-10-13)14-11-

InChl 2]
7-4-8-12-14/h3-

12,16H,2H2,1H3

OIYMUIUXMYAXIX-
InChiKey [1][2]
UHFFFAOYSA-N

Physicochemical Properties

1,1-Diphenyl-1-propanol is a colorless to pale yellow solid.[3] A summary of its key
physicochemical properties is provided below.

Table 2: Physicochemical Properties of 1,1-Diphenyl-1-propanol

Property Value Reference
Molecular Weight 212.29 g/mol [11121[3]
Boiling Point 342.6°C at 760 mmHg [3]

Melting Point 59-62 °C [5]

Density 1.06 g/cm3 [3]

Flash Point 143.3°C [3]
Refractive Index 1.572 [3]

LogP 3.33250 [3]
Topological Polar Surface Area  20.2 A2 [2]
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Synthesis and Experimental Protocols

The primary synthetic route for 1,1-Diphenyl-1-propanol is the Grignard reaction.[1] This
classic carbon-carbon bond-forming reaction involves the nucleophilic addition of an
organomagnesium halide to a carbonyl compound.[1]

Grignhard Reaction Protocol

The synthesis of 1,1-Diphenyl-1-propanol is typically achieved through the reaction of
phenylmagnesium bromide (a Grignard reagent) with propiophenone.[1]

Experimental Workflow:

» Formation of the Grignard Reagent: Phenylmagnesium bromide is prepared by reacting
bromobenzene with magnesium turnings in an anhydrous ether solvent, such as diethyl
ether or tetrahydrofuran (THF). This reaction must be carried out under strictly anhydrous
conditions to prevent the quenching of the Grignard reagent.

» Nucleophilic Addition: The prepared phenylmagnesium bromide solution is then added
dropwise to a solution of propiophenone, also in an anhydrous ether solvent. The reaction is
typically maintained at a low temperature (0-5°C) to control the exothermic reaction and
minimize the formation of byproducts.[1] The nucleophilic phenyl group from the Grignard
reagent attacks the electrophilic carbonyl carbon of propiophenone, leading to the formation
of a tetrahedral magnesium alkoxide intermediate.[1]

» Acidic Workup: Upon completion of the reaction, the mixture is quenched by the careful
addition of a weak acid, such as a saturated aqueous solution of ammonium chloride or
dilute hydrochloric acid. This step protonates the magnesium alkoxide intermediate to yield
the final tertiary alcohol product, 1,1-Diphenyl-1-propanol, and water-soluble magnesium
salts.[1]

 Purification: The organic layer is separated, washed, dried over an anhydrous salt (e.g.,
sodium sulfate), and the solvent is removed under reduced pressure. The crude product can
be further purified by recrystallization or column chromatography.
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Caption: Workflow for the Synthesis of 1,1-Diphenyl-1-propanol via Grignard Reaction.

Reactivity and Stability
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1,1-Diphenyl-1-propanol exhibits reactivity typical of a tertiary alcohol. The presence of the
two phenyl groups provides steric hindrance around the hydroxyl group, which can influence its
reactivity.

 Stability: The compound is stable under recommended storage conditions.
e Incompatible Materials: It should be kept away from strong oxidizing agents.

e Hazardous Decomposition Products: Combustion may produce carbon oxides.

Spectroscopic Analysis

Spectroscopic techniques are essential for the structural elucidation and purity assessment of
1,1-Diphenyl-1-propanol.

e 1H NMR Spectroscopy: The proton NMR spectrum is expected to show signals
corresponding to the aromatic protons of the two phenyl rings, a quartet for the methylene
protons of the ethyl group, a triplet for the methyl protons of the ethyl group, and a singlet for
the hydroxyl proton.

e 13C NMR Spectroscopy: The carbon NMR spectrum will display distinct signals for the
carbinol carbon, the carbons of the two phenyl rings (with different signals for the ipso, ortho,
meta, and para carbons), and the two carbons of the ethyl group.

« Infrared (IR) Spectroscopy: The IR spectrum will be characterized by a broad absorption
band in the region of 3200-3600 cm~* due to the O-H stretching of the hydroxyl group.
Strong absorptions corresponding to C-H stretching of the aromatic rings and aliphatic chain,
as well as C=C stretching of the aromatic rings, will also be present.

Applications in Research and Development

1,1-Diphenyl-1-propanol and its derivatives are valuable in several areas of chemical
research:

o Pharmaceutical Intermediates: The rigid diphenyl structure serves as a useful scaffold in
medicinal chemistry for the synthesis of various biologically active molecules.[1] Derivatives
have been investigated for a range of pharmaceutical applications.[1][6]
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e Asymmetric Catalysis: The structure of 1,1-Diphenyl-1-propanol makes it a precursor for
the development of chiral ligands used in asymmetric catalysis, such as in the
enantioselective reduction of ketones.[1]

o Organic Synthesis: It is a versatile starting material for the synthesis of various derivatives,
including halogenated compounds and carbamates.[1]

Safety and Handling

1,1-Diphenyl-1-propanol is classified as harmful if swallowed, causes skin irritation, and
causes serious eye damage.[2] It may also cause respiratory irritation.

e Handling: Use in a well-ventilated area. Avoid formation of dust and aerosols. Wash hands
thoroughly after handling.

e Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and face
protection.

o Storage: Keep the container tightly closed in a dry and well-ventilated place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 1,1-Diphenyl-1-propanol| CAS 5180-33-6|RUO [benchchem.com]
. 1,1-Diphenylpropan-1-ol | C15H160 | CID 226149 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Page loading... [wap.guidechem.com]

1
2
3
e 4. 1,1-Diphenyl-1-propanol - High purity | EN [georganics.sk]
5. 1,1-DIPHENYL-2-PROPANOL CAS#: 29338-49-6 [m.chemicalbook.com]
6.

EP0116787B1 - 1,1-diphenylpropanol derivatives, process for their preparation and
pharmaceutical compositions containing them - Google Patents [patents.google.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3053186?utm_src=pdf-body
https://www.benchchem.com/product/b3053186
https://www.benchchem.com/product/b3053186
https://www.benchchem.com/product/b3053186?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/226149
https://www.benchchem.com/product/b3053186?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b3053186
https://pubchem.ncbi.nlm.nih.gov/compound/226149
https://wap.guidechem.com/dictionary/en/5180-33-6.html
https://georganics.sk/chemical/11-diphenyl-1-propanol/
https://m.chemicalbook.com/ProductChemicalPropertiesCB5194908_EN.htm
https://patents.google.com/patent/EP0116787B1/en
https://patents.google.com/patent/EP0116787B1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [1,1-Diphenyl-1-propanol chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3053186#1-1-diphenyl-1-propanol-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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